Ro 31-8830 (hydrochloride)
Ro 31-8830 (hydrochloride)
Bisindolylmaleimide XI (BIM XI) is a selective, cell-permeable protein kinase C (PKC) inhibitor that displays 10-fold greater selectivity for PKCα (IC50 = 9 nM) and 4-fold greater selectivity for PKCβI (IC50 = 28 nM) over Ca2+-independent PKCε (IC50 = 108 nM). Inhibition of PKCα by BIM XI and other similar PKC inhibitors has been associated with enhanced cardiac contractility and protection from heart failure. BIM XI prevents T-cell activation and proliferation (with IC50s ranging from 30-150 nM) associated with chronic inflammatory responses in vivo.
Bisindolylmaleimide XI (BIM XI) is a selective, cell-permeable protein kinase C (PKC) inhibitor that displays 10-fold greater selectivity for PKCα (IC50 = 9 nM) and 4-fold greater selectivity for PKCβI (IC50 = 28 nM) over Ca Inhibition of PKCα by BIM XI and other similar PKC inhibitors has been associated with enhanced cardiac contractility and protection from heart failure. BIM XI prevents T-cell activation and proliferation (with IC50s ranging from 30-150 nM) associated with chronic inflammatory responses in vivo.
Bisindolylmaleimide XI (BIM XI) is a selective, cell-permeable protein kinase C (PKC) inhibitor that displays 10-fold greater selectivity for PKCα (IC50 = 9 nM) and 4-fold greater selectivity for PKCβI (IC50 = 28 nM) over Ca Inhibition of PKCα by BIM XI and other similar PKC inhibitors has been associated with enhanced cardiac contractility and protection from heart failure. BIM XI prevents T-cell activation and proliferation (with IC50s ranging from 30-150 nM) associated with chronic inflammatory responses in vivo.
Brand Name:
Vulcanchem
CAS No.:
145333-02-4
VCID:
VC21152181
InChI:
InChI=1S/C28H28N4O2.ClH/c1-30(2)15-17-10-11-32-20(12-17)13-18-8-9-19(14-24(18)32)25-26(28(34)29-27(25)33)22-16-31(3)23-7-5-4-6-21(22)23;/h4-9,13-14,16-17H,10-12,15H2,1-3H3,(H,29,33,34);1H
SMILES:
CN1C=C(C2=CC=CC=C21)C3=C(C(=O)NC3=O)C4=CC5=C(C=C4)C=C6N5CCC(C6)CN(C)C.Cl
Molecular Formula:
C28H29ClN4O2
Molecular Weight:
489.0 g/mol
Ro 31-8830 (hydrochloride)
CAS No.: 145333-02-4
Cat. No.: VC21152181
Molecular Formula: C28H29ClN4O2
Molecular Weight: 489.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bisindolylmaleimide XI (BIM XI) is a selective, cell-permeable protein kinase C (PKC) inhibitor that displays 10-fold greater selectivity for PKCα (IC50 = 9 nM) and 4-fold greater selectivity for PKCβI (IC50 = 28 nM) over Ca2+-independent PKCε (IC50 = 108 nM). Inhibition of PKCα by BIM XI and other similar PKC inhibitors has been associated with enhanced cardiac contractility and protection from heart failure. BIM XI prevents T-cell activation and proliferation (with IC50s ranging from 30-150 nM) associated with chronic inflammatory responses in vivo. Bisindolylmaleimide XI (BIM XI) is a selective, cell-permeable protein kinase C (PKC) inhibitor that displays 10-fold greater selectivity for PKCα (IC50 = 9 nM) and 4-fold greater selectivity for PKCβI (IC50 = 28 nM) over Ca Inhibition of PKCα by BIM XI and other similar PKC inhibitors has been associated with enhanced cardiac contractility and protection from heart failure. BIM XI prevents T-cell activation and proliferation (with IC50s ranging from 30-150 nM) associated with chronic inflammatory responses in vivo. |
|---|---|
| CAS No. | 145333-02-4 |
| Molecular Formula | C28H29ClN4O2 |
| Molecular Weight | 489.0 g/mol |
| IUPAC Name | 3-[8-[(dimethylamino)methyl]-6,7,8,9-tetrahydropyrido[1,2-a]indol-3-yl]-4-(1-methylindol-3-yl)pyrrole-2,5-dione;hydrochloride |
| Standard InChI | InChI=1S/C28H28N4O2.ClH/c1-30(2)15-17-10-11-32-20(12-17)13-18-8-9-19(14-24(18)32)25-26(28(34)29-27(25)33)22-16-31(3)23-7-5-4-6-21(22)23;/h4-9,13-14,16-17H,10-12,15H2,1-3H3,(H,29,33,34);1H |
| Standard InChI Key | WMVQGKBSNAIMHI-UHFFFAOYSA-N |
| SMILES | CN1C=C(C2=CC=CC=C21)C3=C(C(=O)NC3=O)C4=CC5=C(C=C4)C=C6N5CCC(C6)CN(C)C.Cl |
| Canonical SMILES | CN1C=C(C2=CC=CC=C21)C3=C(C(=O)NC3=O)C4=CC5=C(C=C4)C=C6N5CCC(C6)CN(C)C.Cl |
| Appearance | Assay:≥98%A crystalline solid |
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